![molecular formula C17H17N3O5 B2763168 2-methyl-5-(2,3,4-trimethoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid CAS No. 1021052-28-7](/img/structure/B2763168.png)
2-methyl-5-(2,3,4-trimethoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-methyl-5-(2,3,4-trimethoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid” is a chemical compound. The Trimethoxyphenyl (TMP) group, which is part of this compound, serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects .
Molecular Structure Analysis
The Trimethoxyphenyl (TMP) group, a six-membered electron-rich ring, is a critical and valuable core of a variety of biologically active molecules found either in natural products or synthetic compounds . This ring has been incorporated in a wide range of therapeutically interesting drugs .Physical And Chemical Properties Analysis
The molecular formula of the compound is C17H17N3O5, and its molecular weight is 343.339.Scientific Research Applications
Synthesis and Biological Activity
Imidazo[4,5-b]pyridine derivatives have been extensively studied for their synthesis and biological activities. For instance, derivatives of imidazo[4,5-b]pyridine have been synthesized and evaluated for their tuberculostatic activity. These compounds display low tuberculostatic activity, highlighting their potential in developing treatments for tuberculosis (Bukowski, 1984). Additionally, the exploration of imidazo[1,2-a]pyridine derivatives has revealed their anticholinesterase potential, suggesting their application in treating heart and circulatory failures (Kwong et al., 2019).
Antioxidant and Antimicrobial Activities
Research on imidazo[4,5-b]pyridine derivatives also encompasses the synthesis and evaluation of their antioxidant and antimicrobial activities. New series of these compounds have been synthesized and tested for their efficacy against various pathogens, displaying significant activity against Staphylococcus aureus, Salmonella typhimurium, and Candida albicans. These findings suggest the compounds' potential in developing new antimicrobial agents (Bassyouni et al., 2012).
Chemical Synthesis and Functionalization
The chemical synthesis and functionalization of imidazo[4,5-b]pyridine derivatives are crucial for their application in various scientific research areas. Studies demonstrate the synthesis of these derivatives through different methods, offering pathways to introduce various substituents and enhance their chemical properties. For example, experimental and theoretical studies on the functionalization reactions of pyrazole-carboxylic acid with diaminopyridine have led to the formation of imidazo[4,5-b]pyridine derivatives, providing insights into their synthesis mechanisms (Yıldırım et al., 2005).
Pharmaceutical Applications
Imidazo[4,5-b]pyridine derivatives exhibit promising pharmaceutical applications. The synthesis and evaluation of these compounds for anticonvulsant activities have identified potential candidates for treating epilepsy and related disorders. Phenytoin derivatives, for instance, have been synthesized and tested for their anticonvulsant properties, revealing some compounds' moderate activity (Deodhar et al., 2009).
Material Science and Luminescence
In material science, imidazo[4,5-b]pyridine derivatives have been explored for their luminescent properties. Rhenium(I) tricarbonyl complexes with pyridine-functionalized N-heterocyclic carbene ligands, for example, exhibit blue-green luminescence, which is rare for such complexes. These properties make them suitable for applications in luminescent materials and optical devices (Li et al., 2012).
Mechanism of Action
Target of Action
Compounds containing the trimethoxyphenyl (tmp) group, which is present in the molecular structure of this compound, have been known to effectively inhibit several targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .
Mode of Action
Tmp-bearing compounds have been associated with diverse bioactivity effects . For instance, TMP has a critical role in the fitting of colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer .
Biochemical Pathways
Tmp-bearing compounds have shown notable anti-cancer effects by effectively inhibiting several proteins and enzymes, thereby affecting multiple biochemical pathways .
Result of Action
Tmp-bearing compounds have displayed notable anti-cancer effects . They have also shown promising anti-fungal and anti-bacterial properties, including activities against Helicobacter pylori and Mycobacterium tuberculosis .
Future Directions
properties
IUPAC Name |
2-methyl-5-(2,3,4-trimethoxyphenyl)-1H-imidazo[4,5-b]pyridine-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O5/c1-8-18-13-10(17(21)22)7-11(20-16(13)19-8)9-5-6-12(23-2)15(25-4)14(9)24-3/h5-7H,1-4H3,(H,21,22)(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEAKSIFYSXGXTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C(=CC(=N2)C3=C(C(=C(C=C3)OC)OC)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-5-(2,3,4-trimethoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.